N-[4-(1-piperidinyl)benzyl]methanesulfonamide

• IUPAC Name: N-[(4-piperidin-1-ylphenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C13H20N2O2S/c1-18(16,17)14-11-12-5-7-13(8-6-12)15-9-3-2-4-10-15/h5-8,14H,2-4,9-11H2,1H3
• InChI Key: BQZXOFZCPHRBRV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCC1=CC=C(C=C1)N2CCCCC2
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

N-[4-(1-piperidinyl)benzyl]methanesulfonamide, also known as NPBMS, is a chemical compound that has been widely used in scientific research due to its unique properties. It is a potent inhibitor of the enzyme carbonic anhydrase IX (CA-IX), which has been found to be overexpressed in many types of cancer cells.

Scientific Research Applications

N-[4-(1-piperidinyl)benzyl]methanesulfonamide has been extensively used in scientific research for its ability to inhibit CA-IX. CA-IX is a transmembrane protein that is overexpressed in many types of cancer cells, and its expression has been linked to tumor growth, metastasis, and resistance to chemotherapy. Inhibition of CA-IX has been shown to reduce tumor growth and enhance the effectiveness of chemotherapy in preclinical models.

Mechanism of Action

N-[4-(1-piperidinyl)benzyl]methanesulfonamide inhibits CA-IX by binding to its active site, which prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate and protons. This results in a decrease in the pH of the tumor microenvironment, which can inhibit tumor growth and enhance the effectiveness of chemotherapy.
Biochemical and Physiological Effects
In addition to its effects on CA-IX, this compound has been shown to have other biochemical and physiological effects. It has been found to inhibit the activity of the enzyme carbonic anhydrase II (CA-II), which is involved in the regulation of acid-base balance in the body. This compound has also been shown to inhibit the activity of the enzyme histone deacetylase 6 (HDAC6), which is involved in the regulation of gene expression and protein degradation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(1-piperidinyl)benzyl]methanesulfonamide in lab experiments is its potency and specificity for CA-IX. It has been shown to be more effective than other CA-IX inhibitors, such as acetazolamide and sulfonamide derivatives. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[4-(1-piperidinyl)benzyl]methanesulfonamide. One area of interest is the development of more potent and soluble derivatives of this compound for use in clinical trials. Another area of interest is the investigation of the effects of this compound on other carbonic anhydrase isoforms and their potential therapeutic applications. Additionally, there is a need for further research on the mechanisms underlying the effects of this compound on tumor growth and metastasis.